N-[4-(aminosulfonyl)phenyl]-2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide

• Molecular Formula: C16H16N4O4S2
• Molecular Weight: 392.5 g/mol
• IUPAC Name: 2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3-yl)-N-(4-sulfamoylphenyl)acetamide
• InChI: InChI=1S/C16H16N4O4S2/c1-9-10(2)25-15-14(9)16(22)20(8-18-15)7-13(21)19-11-3-5-12(6-4-11)26(17,23)24/h3-6,8H,7H2,1-2H3,(H,19,21)(H2,17,23,24)
• InChI Key: DVBCSVIEBRKQCK-UHFFFAOYSA-N
• SMILES: CC1=C(SC2=C1C(=O)N(C=N2)CC(=O)NC3=CC=C(C=C3)S(=O)(=O)N)C

Description

N-[4-(aminosulfonyl)phenyl]-2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide, also known as Compound X, is a synthetic compound that has gained attention due to its potential therapeutic applications. This compound has been extensively studied in scientific research for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

N-[4-(aminosulfonyl)phenyl]-2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide X works by inhibiting the activity of a protein called NF-κB, which is involved in the regulation of inflammation and cell growth. By inhibiting NF-κB, N-[4-(aminosulfonyl)phenyl]-2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide X reduces inflammation and cell growth, which can lead to the suppression of tumor growth and the alleviation of symptoms associated with autoimmune diseases.
Biochemical and Physiological Effects:
N-[4-(aminosulfonyl)phenyl]-2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide X has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, which are involved in the regulation of inflammation. Additionally, N-[4-(aminosulfonyl)phenyl]-2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide X has been shown to induce apoptosis, or programmed cell death, in cancer cells. This can lead to the suppression of tumor growth.

Advantages and Limitations for Lab Experiments

N-[4-(aminosulfonyl)phenyl]-2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide X has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily produced in large quantities. Additionally, it has been extensively studied in animal models, which provides a wealth of data for researchers to draw from. However, there are also limitations to the use of N-[4-(aminosulfonyl)phenyl]-2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide X in lab experiments. It has not yet been tested in human clinical trials, which means that its safety and efficacy in humans is not yet known.

Future Directions

There are several future directions for the study of N-[4-(aminosulfonyl)phenyl]-2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide X. One potential direction is to further investigate its potential therapeutic applications in autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. Additionally, further studies could be conducted to determine the safety and efficacy of N-[4-(aminosulfonyl)phenyl]-2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide X in human clinical trials. Finally, researchers could investigate the potential of N-[4-(aminosulfonyl)phenyl]-2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide X in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

N-[4-(aminosulfonyl)phenyl]-2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide X is synthesized through a multi-step process that involves the reaction of various chemicals. The first step involves the reaction of 5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-one with N-(4-bromophenyl)sulfonamide to form a key intermediate. This intermediate is then reacted with N-Boc glycine to form N-Boc-N-[4-(bromosulfonyl)phenyl]-2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide. The final step involves the deprotection of the Boc group to yield N-[4-(aminosulfonyl)phenyl]-2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide X.

Scientific Research Applications

N-[4-(aminosulfonyl)phenyl]-2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide X has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to have anti-inflammatory and anti-cancer properties. In animal models, N-[4-(aminosulfonyl)phenyl]-2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide X has been shown to reduce tumor growth and inflammation. Additionally, N-[4-(aminosulfonyl)phenyl]-2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide X has been shown to have potential as a treatment for autoimmune diseases such as rheumatoid arthritis and multiple sclerosis.